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An In-depth Technical Guide on the Formation of Nitrogen Dioxide in the Silver-Nitric Acid

Reaction

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the chemical reaction between

silver (Ag) and nitric acid (HNO₃), with a specific focus on the formation of nitrogen dioxide

(NO₂). This reaction is a classic example of metal-acid chemistry and serves as a fundamental

process in various fields, including precious metal refining, synthesis of silver-based reagents,

and analytical chemistry. Understanding the underlying mechanisms and controlling factors is

critical for optimizing reaction conditions, ensuring safety, and achieving desired product yields.

Core Chemical Principles
The reaction between silver and nitric acid is an oxidation-reduction (redox) process. Silver

metal is oxidized to silver ions (Ag⁺), while the nitrogen in nitric acid is reduced. The specific

reduction product of nitric acid is highly dependent on the acid's concentration and the reaction

temperature.

With Concentrated Nitric Acid: When silver reacts with hot, concentrated nitric acid, nitrogen

dioxide (NO₂) is the primary nitrogen oxide formed. Silver is oxidized from an oxidation state

of 0 to +1, and nitrogen is reduced from +5 in the nitrate ion (NO₃⁻) to +4 in nitrogen dioxide.

[1][2] The overall balanced chemical equation is:
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Ag(s) + 2HNO₃(conc) → AgNO₃(aq) + NO₂(g) + H₂O(l)[3][4]

With Dilute Nitric Acid: In contrast, the reaction with cold or dilute nitric acid predominantly

yields nitric oxide (NO) gas.[5] The balanced equation for this reaction is:

3Ag(s) + 4HNO₃(dil) → 3AgNO₃(aq) + NO(g) + 2H₂O(l)

It is important to note that the nitric oxide produced can subsequently react with atmospheric

oxygen to form nitrogen dioxide, which is observed as a reddish-brown gas above the

reaction mixture.[6]

2NO(g) + O₂(g) → 2NO₂(g)

Reaction Pathways
The concentration of nitric acid is the pivotal factor that dictates the reaction pathway and the

resulting nitrogen oxide product. The diagram below illustrates this relationship.

Fig. 1: Reaction Pathways of Silver with Nitric Acid
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Fig. 1: Reaction Pathways of Silver with Nitric Acid

Quantitative Analysis of Reaction Kinetics
The rate of silver dissolution and, consequently, the formation of nitrogen dioxide is influenced

by several key parameters. Kinetic studies have provided valuable quantitative data to

understand and model this reaction.

Factors Influencing Reaction Rate
Nitric Acid Concentration: The reaction rate increases with nitric acid concentration up to a

certain point. Studies have shown that the dissolution rate is accelerated with acid

concentrations less than 10 mol/L, while concentrations greater than 10 mol/L can lead to a

decrease in the rate.[7] The reaction order with respect to nitric acid is two at low

concentrations and one for concentrations above 4 M.[1]

Temperature: As with most chemical reactions, an increase in temperature significantly

increases the rate of silver dissolution.[8] The reaction is often heated to achieve a

reasonable rate.[5][9]

Surface Area: Increasing the surface area of the silver metal (e.g., by using powder or small

shot instead of a solid ingot) accelerates the reaction.[10]

Stirring Speed: Agitation of the reaction mixture enhances the dissolution rate, particularly at

lower stirring speeds.[8]

Data Presentation
The following tables summarize key quantitative data derived from kinetic studies of the silver-

nitric acid reaction.

Table 1: Kinetic Parameters for Silver Dissolution in Nitric Acid
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Parameter Value Conditions / Notes Source(s)

Activation Energy (Ea)
12.1 kcal/mol (~50.6

kJ/mol)

For pure silver

dissolution.
[1]

57.66 kJ/mol
Reaction controlled by

surface reaction.
[8]

33.95 kJ/mol
For Ag-Au₀.₀₄-Cu₀.₁₀

alloy.
[7]

68.87 kJ/mol For Ag-Cu₀.₂₃ alloy. [7]

Reaction Order (re:

HNO₃)
2.0

Low HNO₃

concentrations (< 4

M).

[1]

1.0

High HNO₃

concentrations (> 4

M).

[1]

Optimal Concentration ~10 mol/L

Concentration for

maximum dissolution

rate. Rate decreases

above this value.

[2][7]

Experimental Protocols
This section outlines detailed methodologies for conducting and analyzing the reaction

between silver and nitric acid in a controlled laboratory setting.

Safety Precaution: The reaction of silver with concentrated nitric acid produces nitrogen dioxide

(NO₂), a highly toxic and corrosive gas.[6] All procedures must be performed in a properly

functioning chemical fume hood. Appropriate personal protective equipment (PPE), including

safety goggles, a lab coat, and acid-resistant gloves, must be worn at all times.

Protocol 1: Synthesis of Silver Nitrate with NO₂
Generation
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Objective: To synthesize silver nitrate from metallic silver using concentrated nitric acid,

observing the generation of nitrogen dioxide.

Materials:

Pure silver (e.g., 1 troy ounce coin, shot, or powder)

Concentrated nitric acid (~68-70%, ~15.8 M)

Deionized water

250 mL beaker or flask

Hot plate with stirring capability

Glass stir rod

Graduated cylinders

Procedure:

Weigh a known mass of pure silver (e.g., 10.0 g) and place it into the 250 mL beaker.

Inside a fume hood, carefully measure the stoichiometric amount of concentrated nitric acid.

For the reaction Ag + 2HNO₃ → AgNO₃ + NO₂ + H₂O, approximately 1.2 mL of concentrated

HNO₃ is needed per gram of silver. An excess of acid (e.g., 2.5 M excess) is recommended

to ensure complete reaction.[5] For 10.0 g of silver, use approximately 15-20 mL of

concentrated HNO₃.

Slowly add the nitric acid to the beaker containing the silver.

Place the beaker on a hot plate and begin gentle heating and stirring. The reaction is very

slow at room temperature.[5]

As the temperature increases, the reaction will become more vigorous, with bubbling and the

evolution of a reddish-brown gas (NO₂).[9]
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Maintain gentle heat until all the silver has dissolved. If silver nitrate crystals precipitate and

block the reaction, a small amount of deionized water can be added to redissolve them.[5]

Once the reaction is complete, turn off the heat and allow the solution to cool. The resulting

solution is aqueous silver nitrate mixed with any excess nitric acid.

Protocol 2: Quantification of Reactants and Products
Objective: To quantify the concentration of the final silver nitrate product and any remaining

nitric acid.

Methodology: Titration (based on thermometric or potentiometric methods).[11]

A. Silver Nitrate Quantification (Precipitation Titration):

Accurately pipette a small aliquot (e.g., 1.0 mL) of the final reaction solution into a titration

vessel.

Dilute the aliquot with a known volume of deionized water (e.g., to 25 mL).

Titrate the diluted solution with a standardized solution of sodium chloride (NaCl, e.g., 0.1

M).

The reaction AgNO₃(aq) + NaCl(aq) → AgCl(s) + NaNO₃(aq) will proceed.

The endpoint is detected when all Ag⁺ ions have precipitated as AgCl. This can be

determined using a silver-ion selective electrode (potentiometry) or by a change in

temperature (thermometric titration).

Calculate the concentration of AgNO₃ in the original solution based on the volume and

concentration of the NaCl titrant used.

B. Nitric Acid Quantification (Acid-Base Titration):

Accurately pipette a separate aliquot (e.g., 5.0 mL) of the final reaction solution into a

titration vessel.

Dilute with deionized water.
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Titrate the solution with a standardized solution of sodium hydroxide (NaOH, e.g., 0.1 M).

The endpoint corresponds to the neutralization of the excess nitric acid and can be detected

using a pH electrode or a suitable indicator.

Calculate the concentration of the unreacted HNO₃.

Experimental Workflow Visualization
The following diagram outlines a typical workflow for the synthesis and analysis of the silver-

nitric acid reaction products.
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Fig. 2: Experimental Workflow for Ag + HNO₃ Reaction
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Fig. 2: Experimental Workflow for Ag + HNO₃ Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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